Cas no 65823-93-0 (2-Bromo-1-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethan-1-one)

• Product Name: 2-Bromo-1-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethan-1-one
• CAS No: 65823-93-0
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 2794694
• PubChem ID: 12401124
• Update Time: 2025-04-21

2-Bromo-1-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30496492
• 2-Bromo-1-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethan-1-one
• 65823-93-0

• Inchi： 1S/C12H10BrNO2S/c1-16-9-4-2-8(3-5-9)12-14-10(7-17-12)11(15)6-13/h2-5,7H,6H2,1H3
• InChI Key： ORTQYJQDURJFKF-UHFFFAOYSA-N
• SMILES： BrCC(C1=CSC(C2C=CC(=CC=2)OC)=N1)=O

Computed Properties

• Exact Mass: 310.96156Da
• Monoisotopic Mass: 310.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų